Cas no 933753-40-3 (Pyrrolo[2,3-b]indole-3-carboxylic acid, 1,8-dihydro-)
933753-40-3 structure
Product Name:Pyrrolo[2,3-b]indole-3-carboxylic acid, 1,8-dihydro-
CAS No:933753-40-3
MF:C11H8N2O2
MW:200.193422317505
CID:999700
Update Time:2024-02-08
Pyrrolo[2,3-b]indole-3-carboxylic acid, 1,8-dihydro- Chemical and Physical Properties
Names and Identifiers
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- Pyrrolo[2,3-b]indole-3-carboxylic acid, 1,8-dihydro-
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- Inchi: 1S/C11H8N2O2/c14-11(15)7-5-12-10-9(7)6-3-1-2-4-8(6)13-10/h1-5,12-13H,(H,14,15)
- InChI Key: WALACEVKGRHCBH-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C2C(C(O)=O)=CNC1=2
Computed Properties
- Exact Mass: 200.059
- Monoisotopic Mass: 200.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.9A^2
Pyrrolo[2,3-b]indole-3-carboxylic acid, 1,8-dihydro- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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